N-Methyl-N-neopentylaniline

• CAS No.: 53927-61-0
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: N-(2,2-dimethylpropyl)-N-methylaniline
• InChI: InChI=1S/C12H19N/c1-12(2,3)10-13(4)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3
• InChI Key: ABUWIGKWAJNAOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN(C)C1=CC=CC=C1

Description

N-Methyl-N-neopentylaniline is a tertiary aromatic amine featuring a methyl group and a neopentyl (2,2-dimethylpropyl) group attached to the nitrogen atom of aniline. The neopentyl group’s steric bulk and hydrophobicity likely influence its physical and chemical behavior, distinguishing it from smaller or polar substituents.

Comparison with Similar Compounds

Structural and Physical Properties

• Molecular Weight Trends : The molecular weight increases with substituent complexity. This compound (hypothetical MW: 177.29) is heavier than N-Ethyl-N-methylaniline (135.21 g/mol) but lighter than N-Benzyl-N-methylaniline (197.28 g/mol) , reflecting the neopentyl group’s intermediate bulk.
• Melting Points: Polar groups like cyanoethyl elevate melting points (e.g., 90°C for N-(2-Cyanoethyl)-N-methylaniline ), whereas bulky alkyl groups (e.g., neopentyl) likely reduce crystallinity, resulting in lower melting points.
• Solubility: The neopentyl group’s hydrophobicity may decrease solubility in polar solvents compared to the cyanoethyl derivative, which benefits from polar nitrile groups .

Research Findings and Trends

• Substituent Polarity: Polar groups (e.g., -CN) enhance solubility in aprotic solvents and reactivity in dye chemistry, while nonpolar groups (e.g., neopentyl) improve compatibility with hydrophobic matrices .
• Steric Hindrance : Bulky substituents like neopentyl reduce reaction rates in nucleophilic substitutions but increase thermal stability, advantageous in polymer applications.